Cas no 147269-06-5 (6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

6-(4-Methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile is a heterocyclic organic compound featuring a pyridine core substituted with a methoxyphenyl group, a carbonyl moiety, and a nitrile functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or scaffold. The presence of electron-donating (methoxy) and electron-withdrawing (nitrile) groups enhances its reactivity in nucleophilic or electrophilic transformations. Its crystalline form and well-defined molecular properties facilitate purification and characterization, making it suitable for precision chemistry. The compound’s stability under standard conditions further supports its utility in multi-step synthesis.

6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile structure

147269-06-5 structure

Product Name:6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

CAS No:147269-06-5

MF:C₁₃H₁₀N₂O₂

MW:226.230702877045

MDL:MFCD00215116

CID:1323429

PubChem ID:813558

Update Time:2025-06-07

6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile, 1,2-dihydro-6-(4-methoxyphenyl)-2-oxo-
- 2-hydroxy-6-(4-methoxyphenyl)pyridine-3-carbonitrile
- 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
- AG-401/40723616
- HMS1364P18
- Bionet2_000348
- MFCD00215116
- 6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
- 3-Cyano-6-(4-methoxyphenyl)-2(1H)-pyridone
- AKOS001329372
- EN300-235786
- 6-(4-methoxyphenyl)-2-oxo-1H-pyridine-3-carbonitrile
- Oprea1_270685
- F3250-0671
- AKOS002303419
- SCHEMBL7260450
- CS-0241649
- Z234796426
- VU0417685-2
- MFCD07801333
- 11H-315S
- 147269-06-5
- CCG-107915
- Oprea1_092340
- MDL： MFCD00215116
- Inchi： 1S/C13H10N2O2/c1-17-11-5-2-9(3-6-11)12-7-4-10(8-14)13(16)15-12/h2-7H,1H3,(H,15,16)
- InChI Key： YJDWXUFFZLKITF-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)C1=CC=C(C#N)C(N1)=O

Computed Properties

Exact Mass: 226.0743
Monoisotopic Mass: 226.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 62.1Å²

Experimental Properties

PSA: 62.12

6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Pricemore >>

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